Cas no 2097872-68-7 (2-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2097872-68-7
• MF: C₂₁H₂₅N₅O
• MW: 363.456104040146
• CID: 5462193
• Update Time: 2025-10-13

2-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one
• 2-[[1-(1-phenylethyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one

• Inchi： 1S/C21H25N5O/c1-17(19-6-3-2-4-7-19)24-14-10-18(11-15-24)16-26-21(27)9-8-20(23-26)25-13-5-12-22-25/h2-9,12-13,17-18H,10-11,14-16H2,1H3
• InChI Key： ACJLFDFSQDEGPT-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N2C=CC=N2)=NN1CC1CCN(C(C)C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 575
• XLogP3: 2.5
• Topological Polar Surface Area: 53.7

Additional information on 2-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one

Professional Introduction to Compound with CAS No. 2097872-68-7 and Product Name: 2-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one

Compound with the CAS number 2097872-68-7 and the product name 2-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates multiple pharmacophoric elements, including a piperidine ring, a pyrazole moiety, and a dihydropyridazine core, which collectively contribute to its unique chemical and biological properties.

The piperidine ring in the molecular structure is a well-known pharmacophore that is frequently encountered in medicinal chemistry. Piperidine derivatives are known for their ability to modulate various biological pathways, making them valuable candidates for drug development. Specifically, the 1-(1-phenylethyl)piperidin-4-yl substituent in this compound suggests potential interactions with biological targets such as G protein-coupled receptors (GPCRs) and enzyme systems. These interactions are critical for the development of drugs that can selectively target specific diseases or conditions.

The pyrazole moiety is another key structural feature of this compound. Pyrazole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this compound, the 1H-pyrazol-1-yl group is positioned to interact with biological targets in a manner that could enhance its pharmacological efficacy. The presence of this moiety also contributes to the overall stability of the molecule, which is an important consideration in drug design.

The dihydropyridazine core is a less commonly explored structural motif in pharmaceutical chemistry but has shown promise in certain therapeutic contexts. This core structure can potentially contribute to the compound's bioavailability and metabolic stability, which are crucial factors in drug development. The dihydropyridazine ring may also facilitate interactions with specific biological targets, thereby enhancing the compound's therapeutic potential.

Recent research in the field of heterocyclic chemistry has highlighted the importance of multifunctional molecules that can engage multiple biological pathways simultaneously. The compound described here fits well within this paradigm, as its structural features suggest potential interactions with a variety of biological targets. This multifunctionality could lead to synergistic effects that enhance therapeutic outcomes.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a piperidine ring and a pyrazole moiety has been shown to modulate neurotransmitter systems, making it a promising candidate for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Preclinical studies have demonstrated that similar compounds can effectively interact with serotonin and dopamine receptors, which are key players in these neurological conditions.

In addition to its potential applications in neurological disorders, this compound may also have utility in other therapeutic areas. For instance, the dihydropyridazine core could contribute to its anti-inflammatory properties, making it a candidate for drugs targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the presence of multiple heterocyclic rings suggests potential antimicrobial activity, which could be valuable in developing new antibiotics or antifungal agents.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to maintain the integrity of the overall molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are likely employed to construct the complex framework of this molecule.

Evaluation of the compound's pharmacokinetic properties is essential before it can be considered for clinical development. Parameters such as solubility, stability, bioavailability, and metabolic clearance must be thoroughly characterized. These studies provide critical insights into how the compound will behave within the human body and guide further optimization efforts.

Computational modeling and molecular dynamics simulations have become indispensable tools in modern drug discovery. These techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. By leveraging computational methods, scientists can identify potential binding sites and optimize the compound's structure for enhanced efficacy and selectivity.

The growing interest in targeted therapies has spurred research into small molecules that can selectively modulate specific disease pathways. The multifunctional nature of this compound makes it an attractive candidate for such targeted approaches. By designing molecules that can engage multiple targets simultaneously, researchers aim to achieve more comprehensive therapeutic effects with fewer side effects.

As our understanding of complex biological systems continues to evolve, so does our ability to design molecules that can interact with them in sophisticated ways. The compound described here exemplifies this trend towards multifunctional therapeutics that can address multiple aspects of disease simultaneously. Such advances hold promise for more effective treatments across a wide range of medical conditions.